Cas no 398151-25-2 (3-(4-Formylphenyl)phenol)

• Product Name: 3-(4-Formylphenyl)phenol
• CAS No: 398151-25-2
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• MDL: MFCD04117376
• CID: 299895
• PubChem ID: 2759296
• Update Time: 2025-04-19

3-(4-Formylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,3'-hydroxy-
• 4-(3-HYDROXYPHENYL)BENZALDEHYDE
• 3'-hydroxy-4-biphenylcarbaldehyde
• 3'-hydroxybiphenyl-4-carbaldehyde
• 3'-Hydroxy-[1,1'-biphenyl]-4-carbaldehyde
• 3'-Hydroxy-biphenyl-4-carbaldehyde
• NCGC00374007-01
• NNZHMXXGNYZGLA-UHFFFAOYSA-N
• 3'-hydroxy[1,1'-biphenyl]-4-carbaldehyde
• FT-0762681
• 3'-Hydroxy-biphenyl-4-carboxaldehyde
• 3 inverted exclamation marka-Hydroxy[1,1 inverted exclamation marka-biphenyl]-4-carboxaldehyde
• 3'-hydroxy biphenyl-4-carbaldehyde
• A824743
• SCHEMBL6225
• BB 0222604
• 3-(4-Formylphenyl)phenol
• 4-(3'-hydroxyphenyl)benzaldehyde
• BS-28163
• AKOS004113751
• 3'-Hydroxy [1, 1'-biphenyl]-4-carboxaldehyde
• CS-0206491
• MFCD04117376
• 398151-25-2
• DTXSID30374726
• YQA15125

• MDL： MFCD04117376
• Inchi： 1S/C13H10O2/c14-9-10-4-6-11(7-5-10)12-2-1-3-13(15)8-12/h1-9,15H
• InChI Key： NNZHMXXGNYZGLA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 198.06800
• Monoisotopic Mass: 198.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• PSA: 37.30000
• LogP: 2.87170